Cas no 2171999-65-6 (3-ethoxy-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamidobutanoic acid)

• Product Name: 3-ethoxy-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamidobutanoic acid
• CAS No: 2171999-65-6
• MF: C₂₆H₃₂N₂O₇
• MW: 484.541487693787
• CID: 6313622
• PubChem ID: 165960077
• Update Time: 2025-10-29

3-ethoxy-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-ethoxy-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamidobutanoic acid
• EN300-1512393
• 3-ethoxy-4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(methoxymethyl)propanamido]butanoic acid
• 2171999-65-6

• Inchi： 1S/C26H32N2O7/c1-4-34-17(13-23(29)30)14-27-24(31)26(2,16-33-3)28-25(32)35-15-22-20-11-7-5-9-18(20)19-10-6-8-12-21(19)22/h5-12,17,22H,4,13-16H2,1-3H3,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： KLHMKYGNNRWXKR-UHFFFAOYSA-N
• SMILES： O(C(NC(C)(C(NCC(CC(=O)O)OCC)=O)COC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 484.22095136g/mol
• Monoisotopic Mass: 484.22095136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 13
• Complexity: 711
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 123Ų

Additional information on 3-ethoxy-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamidobutanoic acid

Introduction to 3-ethoxy-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamidobutanoic Acid (CAS No. 2171999-65-6)

3-Ethoxy-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamidobutanoic acid, identified by its CAS number 2171999-65-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes functional groups such as ethoxy, methoxycarbonyl, and amino moieties. These features contribute to its potential applications in the development of novel therapeutic agents and biochemical research.

The molecular structure of this compound is a testament to the ingenuity of synthetic organic chemistry. The presence of a fluoren-9-yl moiety in the molecule not only adds to its complexity but also imparts unique electronic and steric properties. The fluorene group is known for its stability and fluorescence characteristics, making it a valuable component in various chemical applications, particularly in materials science and biological imaging. The incorporation of this group into the molecular scaffold suggests that 3-ethoxy-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamidobutanoic acid could exhibit properties that are beneficial for drug delivery systems, sensors, or as a precursor in the synthesis of more complex molecules.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The amino acid derivatives present in this compound, such as the amide and ester functionalities, are known to play crucial roles in protein-protein interactions and enzyme inhibition. The specific arrangement of these functional groups may enable this compound to interact with biological targets in a unique manner, potentially leading to the discovery of new therapeutic strategies.

The methoxymethyl group in the molecule is particularly noteworthy as it can serve as a protecting group for hydroxyl or amine functionalities during synthetic processes. This feature makes 3-ethoxy-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamidobutanoic acid a versatile building block for the synthesis of more complex molecules. In fact, protecting group strategies are fundamental in multi-step organic synthesis, especially when dealing with sensitive functional groups that require careful handling to maintain their integrity.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with remarkable accuracy. By leveraging machine learning algorithms and large datasets, scientists can identify potential binding sites and interaction patterns between molecules and biological targets. This approach has been instrumental in accelerating the drug discovery process and has led to the identification of several promising candidates for further development. The structural features of 3-ethoxy-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamidobutanoic acid, particularly its fluorene moiety and amide functionalities, make it an attractive candidate for such computational studies.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has been crucial in constructing the complex molecular framework. These reactions allow for the efficient formation of carbon-carbon bonds under mild conditions, which is essential for maintaining the integrity of sensitive functional groups.

In addition to its potential applications in drug development, this compound may also find utility in other areas such as agrochemicals and material science. For instance, the fluorene group can be used to create luminescent materials or sensors due to its ability to emit light when excited by UV radiation. This property makes it valuable for applications where visual detection or quantification is required.

The ethoxy and methoxymethyl groups contribute to the solubility and stability of the compound, making it suitable for various chemical applications. Solubility is a critical factor in drug formulation, as it determines how well a drug can be absorbed and distributed within the body. By optimizing these functional groups, researchers can enhance the bioavailability of therapeutic agents derived from this compound.

The latest research indicates that derivatives of this compound may have significant therapeutic potential. Studies have shown that modifications to the fluorene moiety can alter its electronic properties, leading to changes in biological activity. This flexibility allows researchers to fine-tune the properties of these compounds to meet specific therapeutic needs.

In conclusion, 3-Ethoxy-4-2-{((9H-fluoren-9 -yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamidobutanoic acid (CAS No. 2171999 -65 -6) is a multifaceted compound with diverse potential applications. Its intricate structure, characterized by functional groups such as ethoxy, methoxycarbonyl, amino, and fluorene moieties, makes it a valuable asset in pharmaceutical chemistry and biomedicine. The ongoing research into this compound promises to uncover new therapeutic strategies and innovative applications across various scientific disciplines.